Cas no 2039-77-2 (9-Acetylphenanthrene)

9-Acetylphenanthrene structure
9-Acetylphenanthrene structure
Product Name:9-Acetylphenanthrene
CAS No:2039-77-2
MF:C16H12O
MW:220.265884399414
CID:260238
PubChem ID:24890607
Update Time:2025-04-19

9-Acetylphenanthrene Chemical and Physical Properties

Names and Identifiers

    • 1-phenanthren-9-ylethanone
    • 9-Acetylphenanthrene
    • ACETYLPHENANTHRENE, 9-(RG)
    • Ethanone,1-(9-phenanthrenyl)-
    • 9-acetylphenathrene
    • Methyl 9-phenanthryl ketone
    • AKOS015905789
    • 9-Acetylphenanthrene, 97%
    • 1-(9-Phenanthryl)ethanone
    • Ethanone, 1-(9-phenanthrenyl)-
    • 1H-Benzimidazolium,5,6-dichloro-2-[(1E)-3-(5,6-dichloro-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene)-1-propenyl]-1,3-diethyl-,iodide (9ci)
    • 2039-77-2
    • 9-acetylphenanthren
    • AT-051/43422643
    • EINECS 218-021-0
    • NSC-15306
    • 1-(9-Phenanthryl)ethanone #
    • A814526
    • NS00014393
    • InChI=1/C16H12O/c1-11(17)16-10-12-6-2-3-7-13(12)14-8-4-5-9-15(14)16/h2-10H,1H3
    • FT-0633986
    • NSC231776
    • 1-(phenanthren-9-yl)ethanone
    • MFCD00001176
    • SCHEMBL50624
    • Ketone, methyl 9-phenanthryl
    • UIFAWZBYTTXSOG-UHFFFAOYSA-N
    • NCGC00186320-01
    • Q63395234
    • NSC15306
    • J-013277
    • NSC-231776
    • DTXSID70174328
    • UIFAWZBYTTXSOG-UHFFFAOYSA-
    • 9-Acetyl-phenanthren
    • NSC 15306
    • CHEMBL1904829
    • 6WA3NLH5LU
    • 1-(9-phenanthrenyl)ethanone
    • 1-Phenanthren-9-yl-ethanone
    • 1-(phenanthren-9-yl)ethan-1-one
    • SY345215
    • DB-045199
    • G72703
    • MDL: MFCD00001176
    • Inchi: 1S/C16H12O/c1-11(17)16-10-12-6-2-3-7-13(12)14-8-4-5-9-15(14)16/h2-10H,1H3
    • InChI Key: UIFAWZBYTTXSOG-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 220.08900
  • Monoisotopic Mass: 220.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: White needle crystal
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 73-74 °C (lit.)
  • Boiling Point: 405.9±14.0 °C at 760 mmHg
  • Flash Point: 180.7±15.1 °C
  • PSA: 17.07000
  • LogP: 4.19560
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

9-Acetylphenanthrene Security Information

9-Acetylphenanthrene Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

9-Acetylphenanthrene Pricemore >>

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$ 92.00 2023-04-19
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